Cas no 77942-10-0 (1-(2-methoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2-methoxyphenyl)prop-2-en-1-one
• CAS No: 77942-10-0
• Molecular Formula: C₁₀H₁₀O₂
• Molecular Weight: 162.185203075409
• CID: 1789952
• PubChem ID: 11355658

1-(2-methoxyphenyl)prop-2-en-1-one Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-methoxyphenyl)-
• 1-(2-methoxyphenyl)prop-2-en-1-one
• EN300-1248930
• POQLWIZNHFQFSK-UHFFFAOYSA-N
• 77942-10-0
• SCHEMBL7469828
• Guaiacyl vinyl ketone
• DTXSID60463273
• AKOS014914992

• InChIKey： POQLWIZNHFQFSK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O2/c1-3-9(11)8-6-4-5-7-10(8)12-2/h3-7H,1H2,2H3
• SMILES： COC1=CC=CC=C1C(=O)C=C

Computed Properties

• Exact Mass: 162.068079557g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.068079557g/mol
• Heavy Atom Count: 12
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives